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Introduction

Lipid peroxidation, the oxidative degradation of lipids, is a critical process implicated in
numerous physiological and pathological conditions, including neurodegenerative diseases,
cardiovascular disorders, and cancer. A key family of enzymes driving this process is the
lipoxygenases (LOXs). Specifically, 12/15-lipoxygenase (12/15-LOX), also known as 15-
lipoxygenase-1 (15-LOX-1), plays a significant role by catalyzing the dioxygenation of
polyunsaturated fatty acids (PUFASs), leading to the formation of lipid hydroperoxides. This
initiates a cascade of events that can culminate in ferroptosis, an iron-dependent form of
regulated cell death characterized by the lethal accumulation of lipid peroxides.[1][2]

ML351 is a potent and highly selective inhibitor of human 12/15-LOX.[3][4] Its high specificity
and cell permeability make it an invaluable chemical probe for elucidating the role of 12/15-
LOX in lipid peroxidation pathways and for exploring the therapeutic potential of inhibiting this
enzyme in various disease models.[4][5] These application notes provide detailed protocols for
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utilizing ML351 to investigate its effects on 12/15-LOX activity and lipid peroxidation in both

biochemical and cellular contexts.

ML351: Properties and Quantitative Data

ML351 is a small molecule inhibitor with well-characterized biochemical and pharmacological

properties.

Table 1: Physicochemical and Pharmacokinetic Properties of ML351

Property Value Reference
Molecular Formula C15H11NsO
Molecular Weight 249.27 g/mol [6]
CAS Number 847163-28-4
Solubility Soluble to 100 mM in DMSO
Aqueous Solubility 1.2 uM (in PBS) [4]
Storage Store at -20°C

Table 2: In Vitro Potency and Selectivity of ML351
Target/Assay ICs0 Selectivity Reference
Human 12/15-LOX
(15-LOX-1) 200 nM [3]4][6]
5-LOX >50 uM >250-fold [4]
Platelet 12-LOX >50 uM >250-fold [4]
15-LOX-2 >50 UM >250-fold [4]
ovine COX-1 >50 uM >250-fold [4]
human COX-2 >50 uM >250-fold [4]
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Mechanism of Action: Inhibition of 12/15-LOX-
Mediated Lipid Peroxidation

ML351 acts as a tight-binding, mixed inhibitor of 12/15-LOX.[4] The enzyme 12/15-LOX
abstracts a hydrogen atom from a PUFA, typically found within cell membranes, and facilitates
the insertion of molecular oxygen. This creates a lipid hydroperoxide (L-OOH), a primary
product of lipid peroxidation. In the presence of ferrous iron (Fe?*), these lipid hydroperoxides
can be further converted into highly reactive lipid radicals, propagating a chain reaction of lipid
damage. This uncontrolled lipid peroxidation is a hallmark of ferroptosis.[1][2] By inhibiting
12/15-LOX, ML351 directly blocks the initial enzymatic step, thereby preventing the
accumulation of lipid peroxides and protecting cells from ferroptotic death.
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Caption: ML351 inhibits 12/15-LOX, blocking PUFA oxidation and subsequent ferroptosis.

Experimental Protocols

Here we provide detailed protocols for assessing the activity of ML351.

Protocol 1: In Vitro 12/15-Lipoxygenase Inhibition Assay
(UV-Vis Spectrophotometry)

This protocol is adapted from methods used in the characterization of ML351 and is designed
to measure the direct inhibitory effect of the compound on purified 12/15-LOX enzyme activity.
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[4] The assay monitors the formation of the conjugated diene product, which absorbs light at
234 nm.

A. Materials

Purified human 12/15-LOX enzyme

e ML351 (stock solution in DMSO)

» Arachidonic acid (substrate, stock solution in ethanol)

o Assay Buffer: 25 mM HEPES, pH 7.5, 0.01% Triton X-100
e DMSO (for control and dilutions)

o UV-transparent 96-well plate or cuvettes

o UV-Vis spectrophotometer capable of reading at 234 nm

B. Experimental Workflow
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1. Seed HT-22 Cells
in 96-well plates

v

1. Prepare Reagents 2. Incubate overnight
(Buffer, Substrate, ML351 dilutions) (~18 hours)
2. Add Assay Buffer and 3. Pre-treat cells with
12/15-LOX Enzyme to Plate varying concentrations of ML351
3. Add ML351 or DMSO (Control) 4. Add Glutamate (e.g., 5 mM)
Incubate for 15 min at RT to induce oxidative stress

v v

4. Initiate Reaction
by adding Arachidonic Acid

v v

5. Incubate for 12-24 hours

5. Immediately Measure Absorbance 6. Measure Cell Viability
at 234 nm over time using appropriate assay
6. Calculate Initial Rates 7. Analyze Data and
and Determine I1Cso Determine ECso
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1. Prepare Cell Lysates or
Tissue Homogenates with BHT

AN

3. Add Acid and TBA Reagent
to samples and standards

v

4. Incubate at 95°C
for 60 minutes

v

5. Cool on Ice and
Centrifuge to pellet debris

v

6. Measure Absorbance (~532 nm)
or Fluorescence of Supernatant

v

7. Calculate MDA Concentration
using the standard curve

2. Prepare MDA Standards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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